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Compound of Interest

Compound Name: Coelenterazine H

Cat. No.: B1669287 Get Quote

Coelenterazine H (h-CTZ), a synthetic analog of native coelenterazine, serves as a high-

sensitivity luminescent substrate for a variety of marine luciferases, most notably Renilla

luciferase (Rluc) and the photoprotein aequorin.[1][2][3] Its unique properties make it a valuable

tool for non-invasive in vivo bioluminescence imaging (BLI), enabling researchers and drug

development professionals to monitor cellular processes, track cell fate, and assess disease

progression in living organisms.[3]

Unlike native coelenterazine, Coelenterazine H can produce significantly different light output

and kinetics depending on the enzyme. With the photoprotein aequorin, it can generate an

initial light intensity that is up to 20 times higher, making it a more sensitive sensor for

applications like calcium imaging.[4] When used with Renilla luciferase, it tends to produce a

lower initial signal but with a longer-lasting glow, which can be advantageous for high-

throughput screening (HTS) applications.

Coelenterazine H is cell-permeable and has found utility in various applications, including

Bioluminescence Resonance Energy Transfer (BRET) studies, reporter gene assays, and the

detection of reactive oxygen species. For in vivo use, a critical consideration is its solubility.

Standard Coelenterazine H is soluble in organic solvents like methanol and ethanol. However,

water-soluble formulations are available and often recommended for animal studies to avoid

the potential toxicity associated with organic solvents, allowing for higher and repeated doses.
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Property Description Reference(s)

Synonyms h-CTZ, 2-Deoxycoelenterazine

Molecular Formula C₂₆H₂₁N₃O₂

Molecular Weight 407.5 g/mol

Appearance Yellow powder

Solubility

Soluble in methanol and

ethanol; insoluble in DMSO.

Water-soluble formulations are

also available.

Purity ≥ 99%

Storage

Store as a dry powder at -20°C

or -80°C, protected from light,

oxygen, and moisture.

Compatible Enzymes
Renilla luciferase (Rluc),

Aequorin

Incompatible Enzymes
Not recommended for Gaussia

luciferase (Gluc)

Table 2: Performance Comparison: Coelenterazine H vs.
Native Coelenterazine
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Feature Coelenterazine H
Native
Coelenterazine

Reference(s)

Aequorin Interaction
Up to 20-fold higher

initial light intensity.

Standard baseline

signal.

Renilla Luciferase

Interaction

Lower initial intensity

but longer-lasting

signal decay

(prolonged glow).

Higher initial peak with

faster signal decay.

Ca²⁺ Sensitivity

More sensitive to

Ca²⁺, valuable for

measuring small

changes in

concentration.

Standard Ca²⁺

sensitivity.

Primary Advantage

Enhanced sensitivity

with Aequorin;

prolonged signal for

HTS with Rluc.

Natural substrate,

well-characterized

kinetics.

Experimental Protocols
Protocol 1: Preparation of Coelenterazine H Stock
Solution
Note: Coelenterazine H is unstable in aqueous solutions and prone to auto-oxidation. Stock

solutions should be prepared fresh or stored under inert gas at -80°C for long-term stability.

Materials:

Coelenterazine H powder

Ethanol or Methanol

3N Hydrochloric Acid (HCl) (optional, aids stability)

Sterile, light-blocking microcentrifuge tubes
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Procedure:

Allow the Coelenterazine H vial to equilibrate to room temperature before opening to

prevent condensation.

Prepare the solvent. One method involves using Ethanol with 2% v/v 3N HCl. Alternatively,

acidified and degassed methanol can be used to prevent oxidation.

Under low-light conditions, dissolve the Coelenterazine H powder in the prepared solvent to

create a stock solution, for example, at a concentration of 5 mg/mL.

Vortex briefly until fully dissolved.

If not for immediate use, aliquot into single-use, light-blocking tubes, purge with argon or

nitrogen gas, and store at -80°C.

Protocol 2: Preparation of Working Solution for In Vivo
Injection
Materials:

Coelenterazine H stock solution (from Protocol 1)

Sterile, endotoxin-free Phosphate-Buffered Saline (PBS)

Sterile syringe and needles (25-27 gauge or higher)

Procedure:

Thaw a single-use aliquot of the Coelenterazine H stock solution, if frozen.

Calculate the required volume based on the desired final dose. The recommended dosage

for intravenous (IV) injection in mice is typically 15–100 µg per mouse.

Just prior to injection, dilute the stock solution with sterile PBS to the final desired

concentration. For example, add 20 µL of a 5 mg/mL stock solution to 130 µL of PBS for a

total volume of 150 µL.
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Mix gently by inversion. The working solution should be used immediately.

Note on Water-Soluble Formulations: If using a commercially available water-soluble

Coelenterazine H, follow the manufacturer's instructions. These formulations are typically

dissolved directly in sterile water or PBS, can be injected at higher concentrations (e.g., up to

500 µg in 100 µl), and are safer for repeated injections.

Protocol 3: In Vivo Bioluminescence Imaging Procedure
Materials:

Animal model with cells expressing Renilla luciferase or Aequorin

Prepared Coelenterazine H working solution

Anesthesia system (e.g., isoflurane vaporizer)

In vivo imaging system (e.g., IVIS) with a cooled CCD camera

Heating pad or chamber to maintain animal body temperature

Procedure:

Animal Preparation: Anesthetize the mouse using isoflurane (e.g., 5% for induction, 1.5-2.5%

for maintenance). Place the anesthetized animal inside the imaging chamber on the heated

stage.

Background Image: Acquire a baseline image before substrate injection to check for any

background luminescence.

Substrate Administration: The preferred route for coelenterazine is intravenous (tail vein)

injection to ensure rapid systemic distribution. Inject the prepared working solution (typically

15-150 µL per mouse).

Image Acquisition: Begin imaging immediately after intravenous injection, as the peak signal

for coelenterazine is typically very rapid.
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Set the imaging parameters. Use an open filter ("luminescence") and adjust exposure time

(e.g., 1 second to 5 minutes) and binning to achieve a good signal-to-noise ratio without

saturation.

Continue to acquire a series of images over time to capture the signal kinetics (see Protocol

4).

Mandatory Visualizations
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Bioluminescent Reaction

Signal Detection

Coelenterazine H
(Substrate)

Peroxy-
Intermediate+ RLuc

Renilla Luciferase
(Enzyme)

Oxygen (O₂)

Coelenteramide-h
(Oxidized Product)

Light (Photons)
~466 nm Cooled CCD CameraDetection Bioluminescence Image

Quantification
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1. Prepare Animal
(Anesthetize)

2. Acquire Baseline Image

4. Administer Substrate
(Intravenous Injection)

3. Prepare Substrate
(Coelenterazine H Working Solution)

5. Acquire Images
(Dynamic Time-Course)

6. Analyze Data
(Quantify Photon Flux)

7. Confirm Signal Location
(Ex Vivo Imaging - Optional)
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Choosing a Coelenterazine H Formulation

Need for repeated or
high-dose injections?

Use Water-Soluble CTZ-H

Yes

Standard CTZ-H
(in Ethanol/Methanol)

No

Avoids solvent toxicity
and is isosmotic

Cost-effective for single,
low-dose studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669287#coelenterazine-h-protocol-for-in-vivo-
bioluminescence-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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